Cas no 331987-49-6 (2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole)

• Product Name: 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole
• CAS No: 331987-49-6
• MF: C₁₂H₇ClN₂OS
• MW: 262.714780092239
• CID: 5704761
• PubChem ID: 3594734
• Update Time: 2025-05-26

2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• SMR000334335
• CHEMBL1387024
• AKOS001804899
• HMS2642I07
• BDBM49897
• 2-(2-chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole
• cid_3594734
• 2-(2-chlorophenyl)-5-(2-thienyl)-1,3,4-oxadiazole
• 2-(2-chlorophenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
• 9K-529S
• CS-0364382
• STK374829
• MLS000706830
• CCG-129721
• 331987-49-6
• WAY-299351
• 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

• Inchi： 1S/C12H7ClN2OS/c13-9-5-2-1-4-8(9)11-14-15-12(16-11)10-6-3-7-17-10/h1-7H
• InChI Key： SNIYFPVGPMBNQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(C2=CC=CS2)O1

Computed Properties

• Exact Mass: 261.9967617g/mol
• Monoisotopic Mass: 261.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

Latest Research Advances on 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole (CAS: 331987-49-6) in Chemical Biology and Pharmaceutical Applications

2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole (CAS: 331987-49-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties. This 1,3,4-oxadiazole derivative has been extensively studied for its potential applications in drug discovery, particularly as an antimicrobial, anticancer, and anti-inflammatory agent. The unique structural features of this compound, including the presence of both chlorophenyl and thiophene moieties, contribute to its diverse biological activities and make it a promising scaffold for further medicinal chemistry optimization.

Recent studies have demonstrated that 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole exhibits potent inhibitory effects against various bacterial and fungal strains. A 2023 study published in the European Journal of Medicinal Chemistry reported that this compound showed remarkable activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 μg/mL. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of key enzymes in the folate biosynthesis pathway.

In the field of oncology, researchers have explored the anticancer potential of this oxadiazole derivative. A recent investigation published in Bioorganic Chemistry (2024) revealed that 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole demonstrated selective cytotoxicity against breast cancer cell lines (MCF-7) with an IC50 value of 8.7 μM, while showing minimal toxicity to normal human fibroblast cells. Molecular docking studies suggested that the compound may exert its anticancer effects through interaction with the PI3K/AKT/mTOR signaling pathway.

The compound's pharmacokinetic properties have also been a subject of recent research. A 2024 ADMET study published in Drug Development Research indicated that 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole exhibits favorable drug-like characteristics, including moderate plasma protein binding (78.2%) and acceptable metabolic stability in human liver microsomes. However, the study noted that the compound has relatively low aqueous solubility (12.5 μg/mL at pH 7.4), suggesting the need for formulation optimization for potential clinical applications.

Structural-activity relationship (SAR) studies have been conducted to optimize the biological profile of this compound. Recent modifications reported in RSC Advances (2023) include the introduction of various substituents at different positions of the oxadiazole ring, leading to improved potency and selectivity. These modifications have resulted in derivatives with enhanced antimicrobial activity while maintaining favorable toxicity profiles.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and environmentally friendly routes to produce 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole. A 2023 study in Green Chemistry described a microwave-assisted synthesis method that reduced reaction times from 12 hours to 30 minutes while increasing yields from 65% to 89%. This improvement in synthetic methodology could facilitate larger-scale production for further biological evaluation.

Future research directions for this compound include exploring its potential as a multi-target therapeutic agent, investigating its combination effects with existing drugs, and developing more bioavailable formulations. The growing body of research on 2-(2-Chlorophenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole suggests that it represents a valuable lead compound for the development of novel therapeutic agents across multiple disease areas.